Cas no 2228527-14-6 (tert-butyl 4-{1-(aminooxy)methylcyclopropyl}-1H-imidazole-1-carboxylate)

Tert-butyl 4-{1-(aminooxy)methylcyclopropyl}-1H-imidazole-1-carboxylate is a specialized organic compound featuring a cyclopropyl-substituted imidazole core protected by a tert-butoxycarbonyl (Boc) group and functionalized with an aminooxy moiety. The Boc group enhances stability, facilitating handling and storage, while the aminooxy functionality provides reactivity for conjugation with carbonyl-containing molecules, making it valuable in bioconjugation and pharmaceutical synthesis. The cyclopropyl ring contributes steric and electronic effects, potentially influencing the compound's reactivity and binding properties. This intermediate is particularly useful in medicinal chemistry for the development of novel therapeutics or probes, offering controlled derivatization opportunities due to its orthogonal protecting groups and reactive sites.
tert-butyl 4-{1-(aminooxy)methylcyclopropyl}-1H-imidazole-1-carboxylate structure
2228527-14-6 structure
Product Name:tert-butyl 4-{1-(aminooxy)methylcyclopropyl}-1H-imidazole-1-carboxylate
CAS No:2228527-14-6
MF:C12H19N3O3
MW:253.297562837601
CID:6212720
PubChem ID:165688503
Update Time:2025-06-15

tert-butyl 4-{1-(aminooxy)methylcyclopropyl}-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-{1-(aminooxy)methylcyclopropyl}-1H-imidazole-1-carboxylate
    • tert-butyl 4-{1-[(aminooxy)methyl]cyclopropyl}-1H-imidazole-1-carboxylate
    • 2228527-14-6
    • EN300-2006383
    • Inchi: 1S/C12H19N3O3/c1-11(2,3)18-10(16)15-6-9(14-8-15)12(4-5-12)7-17-13/h6,8H,4-5,7,13H2,1-3H3
    • InChI Key: XNOBFNCXCBQACS-UHFFFAOYSA-N
    • SMILES: O(CC1(C2=CN(C(=O)OC(C)(C)C)C=N2)CC1)N

Computed Properties

  • Exact Mass: 253.14264148g/mol
  • Monoisotopic Mass: 253.14264148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 79.4Ų

tert-butyl 4-{1-(aminooxy)methylcyclopropyl}-1H-imidazole-1-carboxylate Pricemore >>

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Additional information on tert-butyl 4-{1-(aminooxy)methylcyclopropyl}-1H-imidazole-1-carboxylate

Research Brief on tert-butyl 4-{1-(aminooxy)methylcyclopropyl}-1H-imidazole-1-carboxylate (CAS: 2228527-14-6)

In recent years, the compound tert-butyl 4-{1-(aminooxy)methylcyclopropyl}-1H-imidazole-1-carboxylate (CAS: 2228527-14-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropyl and imidazole moieties, serves as a versatile intermediate in the synthesis of biologically active compounds. Its structural features make it particularly valuable for the development of novel therapeutics targeting various diseases, including cancer, infectious diseases, and inflammatory disorders.

The primary objective of recent studies involving this compound has been to explore its potential as a building block for the synthesis of more complex molecules with enhanced pharmacological properties. Researchers have focused on optimizing the synthetic routes to improve yield and purity, as well as investigating its reactivity in various chemical transformations. The presence of the aminooxy and tert-butyl carboxylate groups offers multiple sites for functionalization, enabling the creation of diverse derivatives with tailored biological activities.

One of the key methodologies employed in these studies involves the use of advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize the compound and its derivatives. Additionally, computational modeling has been utilized to predict the compound's interactions with biological targets, providing insights into its mechanism of action. Recent findings suggest that tert-butyl 4-{1-(aminooxy)methylcyclopropyl}-1H-imidazole-1-carboxylate exhibits promising stability under physiological conditions, making it a suitable candidate for further drug development.

In vitro and in vivo studies have demonstrated the compound's potential as a precursor for the synthesis of inhibitors targeting specific enzymes involved in disease pathways. For instance, derivatives of this compound have shown inhibitory activity against certain kinases and proteases, highlighting its relevance in oncology and virology research. Furthermore, its compatibility with click chemistry approaches has facilitated the development of bioconjugates for targeted drug delivery systems.

In conclusion, tert-butyl 4-{1-(aminooxy)methylcyclopropyl}-1H-imidazole-1-carboxylate represents a valuable scaffold in medicinal chemistry, with ongoing research aimed at expanding its applications. Future directions include the exploration of its use in fragment-based drug discovery and the development of prodrugs. The compound's versatility and synthetic accessibility position it as a key player in the quest for innovative therapeutic agents.

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